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Compound of Interest

Compound Name: 3,3-Dimethylpentane-1,5-diol

Cat. No.: B1316476

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylpentane-1,5-diol is an organic compound with the chemical formula C7TH1602. It
is a diol, meaning it possesses two hydroxyl (-OH) groups. This structure allows for
intermolecular hydrogen bonding, which significantly influences its physical properties, such as
melting point and boiling point. Understanding these fundamental physicochemical
characteristics is crucial for its application in various fields, including its use as a solvent,
plasticizer, and in the synthesis of polymers and other complex molecules. This guide provides
a consolidated overview of the reported melting and boiling points of 3,3-Dimethylpentane-
1,5-diol, details the standard experimental protocols for their determination, and presents a
logical workflow for the physicochemical characterization of such compounds.

Physicochemical Data

The reported physical properties of 3,3-Dimethylpentane-1,5-diol are summarized in the table
below. It is important to note the variability in the reported values for melting and boiling points
across different sources, which may be attributable to different experimental conditions or
sample purity.
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Property Value Source(s)

CAS Number 53120-74-4 [1]

Molecular Formula C7H1602 [1]

Molecular Weight 132.2 g/mol [1]

Physical Form C.:olc')rless to slightly yellow e
liquid

Melting Point -50°C [2]

44.24°C (estimated) [3114]

Boiling Point 150°C [1]

208°C [2]

233.16°C (estimated) [3114]

Experimental Protocols

The determination of melting and boiling points are fundamental experiments for the
characterization and purity assessment of chemical compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow range. The presence of impurities
typically lowers and broadens the melting point range.

Methodology: Capillary Method
This is a common and reliable method for determining the melting point.

o Sample Preparation: A small amount of the finely powdered, dry solid is packed into a
capillary tube (sealed at one end) to a height of 2-3 mm.[5] The sample must be well-packed
to ensure uniform heating.[5]
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e Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used. The
apparatus consists of a heating block or oil bath, a thermometer, and a means to view the
sample.

e Procedure:
o The capillary tube containing the sample is placed in the heating block of the apparatus.[4]

o The sample is heated rapidly to a temperature about 20°C below the expected melting
point.[5][6]

o The heating rate is then slowed to approximately 1-2°C per minute to allow for thermal
equilibrium to be established between the sample, the heating medium, and the
thermometer.[7]

o The melting point range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire sample has completely melted into a clear
liquid.[4]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.[2]

Methodology: Thiele Tube Method
This micro-method is suitable for small quantities of liquid.[8]

o Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test
tube (fusion tube).[9] A capillary tube, sealed at one end, is inverted and placed into the
liquid.[3]

o Apparatus: The test tube is attached to a thermometer, and the assembly is placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[1] The Thiele tube is
designed to ensure uniform heating by convection currents.

e Procedure:
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o The Thiele tube is heated gently and slowly at the side arm.[1]

o As the temperature rises, the air trapped in the capillary tube will expand and exit as a
slow stream of bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube.[3] This indicates that the vapor pressure of the liquid has
exceeded the external pressure.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to be drawn back into the capillary tube.[1][8] This is the point where the vapor
pressure of the liquid equals the atmospheric pressure.[1] It is also crucial to record the
barometric pressure as the boiling point varies with it.[2][8]

Physicochemical Characterization Workflow

The following diagram illustrates a generalized workflow for the physicochemical
characterization of a new chemical entity (NCE) in a drug development setting. This process
ensures that fundamental properties are well-understood before proceeding to more complex
biological and formulation studies.
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Caption: Workflow for Physicochemical Characterization of a New Chemical Entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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